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Compound of Interest

Compound Name: 2,2,2-Trifluoroethyl butyrate

Cat. No.: B1202167 Get Quote

CAS Number: 371-27-7

This technical guide provides a comprehensive overview of 2,2,2-trifluoroethyl butyrate, a

fluorinated ester with diverse applications in research and industry. The document is intended

for researchers, scientists, and professionals in drug development and material science,

offering detailed information on its properties, synthesis, and potential applications.

Chemical Identity and Physical Properties
2,2,2-Trifluoroethyl butyrate, also known as butyric acid 2,2,2-trifluoroethyl ester, is a

colorless liquid. The presence of the trifluoromethyl group significantly influences its physical

and chemical properties, enhancing its stability and solubility in organic solvents.[1][2]

Table 1: Physicochemical Properties of 2,2,2-Trifluoroethyl Butyrate
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Property Value Reference(s)

CAS Number 371-27-7 [3]

Molecular Formula C6H9F3O2 [3]

Molecular Weight 170.13 g/mol [3]

Appearance
Colorless to almost colorless

clear liquid
[3]

Boiling Point 113 °C [3]

Density 1.14 g/cm³ [3]

Refractive Index (n20D) 1.35 [3]

Purity ≥ 98% (GC) [3]

Storage
Store at room temperature,

sealed in a dry place.
[4]

Synonyms
Butyric acid 2,2,2-trifluoroethyl

ester, TFE Butyrate
[3]

Spectroscopic Data
The structural confirmation of 2,2,2-trifluoroethyl butyrate is achieved through various

spectroscopic methods. The following table summarizes the expected and reported spectral

data.

Table 2: Spectroscopic Data for 2,2,2-Trifluoroethyl Butyrate
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Technique Data Reference(s)

¹H NMR

Expected signals for the

butyrate chain (δ 1.0–1.5 ppm

for CH₃, δ 1.6–2.0 ppm for

CH₂, and δ 2.2–2.4 ppm for

COOCH₂) and the trifluoroethyl

group (δ 4.1–4.3 ppm for

OCH₂CF₃).

[5]

¹⁹F NMR

A singlet expected at δ -65 to

-66 ppm, confirming the

trifluoromethyl group's

symmetry.

[5]

IR Spectroscopy

Characteristic peaks are

expected around 1750–1780

cm⁻¹ (C=O stretch), 1200–

1300 cm⁻¹ (C–O–C stretch),

and 1350–1450 cm⁻¹ (C–F

vibrations).

[5]

Mass Spectrometry (EI)

The mass spectrum is

available through the NIST

WebBook.

[6]

Synthesis of 2,2,2-Trifluoroethyl Butyrate
The primary method for synthesizing 2,2,2-trifluoroethyl butyrate is through the Fischer

esterification of butyric acid with 2,2,2-trifluoroethanol in the presence of an acid catalyst.

Representative Experimental Protocol: Fischer
Esterification
This protocol is a representative example based on general esterification procedures.[7][8]

Materials:

Butyric acid
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2,2,2-Trifluoroethanol

Concentrated sulfuric acid (catalyst)

Anhydrous sodium sulfate

Saturated sodium bicarbonate solution

Brine

Diethyl ether (or other suitable extraction solvent)

Round-bottom flask

Reflux condenser

Separatory funnel

Rotary evaporator

Procedure:

In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine

butyric acid (1.0 equivalent) and 2,2,2-trifluoroethanol (1.5-2.0 equivalents).

Slowly add a catalytic amount of concentrated sulfuric acid (e.g., 1-2 mol%) to the mixture

while stirring.

Heat the reaction mixture to reflux and maintain for several hours. The reaction progress can

be monitored by thin-layer chromatography (TLC) or gas chromatography (GC).

After the reaction is complete, allow the mixture to cool to room temperature.

Dilute the mixture with diethyl ether and transfer it to a separatory funnel.

Wash the organic layer sequentially with water, saturated sodium bicarbonate solution (to

neutralize the acid catalyst and any unreacted butyric acid), and brine.
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Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent using

a rotary evaporator.

The crude product can be purified by fractional distillation under reduced pressure to yield

pure 2,2,2-trifluoroethyl butyrate.

Diagram 1: Experimental Workflow for the Synthesis of 2,2,2-Trifluoroethyl Butyrate

Reaction Setup Work-up Purification

Butyric Acid +
2,2,2-Trifluoroethanol H₂SO₄ (cat.)

Add
Heat to Reflux Dilute with Ether

Wash with NaHCO₃, Brine
Cool Dry over Na₂SO₄ Rotary Evaporation Fractional Distillation Pure 2,2,2-Trifluoroethyl

Butyrate

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis and purification of 2,2,2-trifluoroethyl
butyrate.

Applications
2,2,2-Trifluoroethyl butyrate is a versatile compound with applications in several fields:

Pharmaceuticals: It serves as an intermediate in the synthesis of various pharmaceutical

compounds.[3]

Flavor and Fragrance Industry: This ester is used as a flavoring agent in food products and

beverages.[3]

Polymer Production: It is employed in the production of specialty polymers, contributing to

materials with enhanced properties.[3]

Solvent Applications: Its unique properties make it a useful solvent in organic synthesis.[5]

Research and Development: It is used in various chemical syntheses to develop new

compounds.[3]
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Biological and Toxicological Considerations
Currently, there is a lack of published research on the specific biological activity of 2,2,2-
trifluoroethyl butyrate. It is plausible that in a biological system, the ester could undergo

hydrolysis to yield butyrate and 2,2,2-trifluoroethanol. The biological effects would then be a

combination of these two molecules.

Diagram 2: Hypothetical Bioactivation of 2,2,2-Trifluoroethyl Butyrate

2,2,2-Trifluoroethyl Butyrate

Ester Hydrolysis
(Hypothetical)

Butyrate 2,2,2-Trifluoroethanol

Known Biological Effects of Butyrate
(e.g., HDAC inhibition, gut health)

Known Toxicology of TFE
(e.g., testicular toxicity)

Click to download full resolution via product page

Caption: The potential metabolic fate of 2,2,2-trifluoroethyl butyrate in a biological system.

Butyrate: A Biologically Active Short-Chain Fatty Acid
Butyrate is a well-studied short-chain fatty acid with numerous biological roles, particularly in

gut health. It is a primary energy source for colonocytes and is known to have anti-inflammatory

properties. The relevance of these effects to the administration of 2,2,2-trifluoroethyl butyrate
would depend on the rate and extent of its in vivo hydrolysis.
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Toxicology of 2,2,2-Trifluoroethanol
2,2,2-Trifluoroethanol (TFE) is known to have toxic effects. It is toxic to the blood, reproductive

system, bladder, brain, and upper respiratory tract.[9] Studies have shown it to be a testicular

toxicant in rats and dogs.[10] The toxicity of TFE is a result of its metabolism to 2,2,2-

trifluoroacetaldehyde and then to trifluoroacetic acid.[1] Any application of 2,2,2-trifluoroethyl
butyrate in biological systems must consider the potential toxicity of the TFE moiety that would

be released upon hydrolysis.

Safety and Handling
2,2,2-Trifluoroethyl butyrate is a flammable liquid and should be handled with appropriate

safety precautions.

Table 3: GHS Hazard Information for 2,2,2-Trifluoroethyl Butyrate

Hazard Class Pictogram Signal Word
Hazard
Statement(s)

Flammable liquids GHS02: Flammable Danger

H225: Highly

flammable liquid and

vapor

Skin

corrosion/irritation

GHS07: Exclamation

mark
Danger

H315: Causes skin

irritation

Serious eye

damage/eye irritation

GHS07: Exclamation

mark
Danger

H319: Causes serious

eye irritation

Specific target organ

toxicity — single

exposure

GHS07: Exclamation

mark
Danger

H335: May cause

respiratory irritation

Precautionary Statements:

P210: Keep away from heat, hot surfaces, sparks, open flames and other ignition sources.

No smoking.

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.
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P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

Users should consult the full Safety Data Sheet (SDS) for complete safety and handling

information.

Conclusion
2,2,2-Trifluoroethyl butyrate is a valuable chemical with a range of applications. Its synthesis

is straightforward, and its physical properties are well-documented. However, a significant gap

exists in the understanding of its biological activity and metabolic fate. Future research should

focus on the enzymatic and in vivo hydrolysis of this ester to determine if it can serve as a pro-

drug for butyrate and to fully assess the toxicological risks associated with the release of 2,2,2-

trifluoroethanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to 2,2,2-Trifluoroethyl
Butyrate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1202167#2-2-2-trifluoroethyl-butyrate-cas-number-
371-27-7]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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